Cas no 1225347-14-7 (tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate)

• Product Name: tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• CAS No: 1225347-14-7
• MF: C₂₈H₃₃NO₅
• MW: 463.565328359604
• CID: 1025367
• PubChem ID: 67424008
• Update Time: 2025-06-08

tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• tert-Butyl (5-(6-(benzyloxy)phthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• tert-butyl 5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
• AK-88566
• ANW-45768
• BD227420
• CTK8B4641
• KB-260120
• SureCN2480228
• X9522
• tert-Butyl {5-[6-(benzyloxy)naphthalen-2-yl]-2,2-dimethyl-1,3-dioxan-5-yl}carbamate
• TERT-BUTYL N-{5-[6-(BENZYLOXY)NAPHTHALEN-2-YL]-2,2-DIMETHYL-1,3-DIOXAN-5-YL}CARBAMATE
• Carbamic acid, N-[2,2-dimethyl-5-[6-(phenylmethoxy)-2-naphthalenyl]-1,3-dioxan-5-yl]-, 1,1-dimethylethyl ester
• SCHEMBL2480228
• DB-327481
• A891107
• 1225347-14-7
• FYMQDFOUHONGQB-UHFFFAOYSA-N
• tert-Butyl(5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
• DTXSID30737251
• [5-(6-Benzyloxy-naphthalen-2-yl)-2,2-dimethyl-1,3-dioxinan-5-yl]-carbamic acid tert-butyl ester
• tert-butyl N-[2,2-dimethyl-5-(6-phenylmethoxynaphthalen-2-yl)-1,3-dioxan-5-yl]carbamate
• AKOS015998960

• MDL： MFCD22571549
• Inchi： 1S/C28H33NO5/c1-26(2,3)34-25(30)29-28(18-32-27(4,5)33-19-28)23-13-11-22-16-24(14-12-21(22)15-23)31-17-20-9-7-6-8-10-20/h6-16H,17-19H2,1-5H3,(H,29,30)
• InChI Key： FYMQDFOUHONGQB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(C2C=CC3C=C(C=CC=3C=2)OCC2C=CC=CC=2)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 463.23587315g/mol
• Monoisotopic Mass: 463.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 609.0±55.0 °C at 760 mmHg
• Flash Point: 322.1±31.5 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate

Comprehensive Overview of tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate (CAS No. 1225347-14-7)

The compound tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate (CAS No. 1225347-14-7) is a sophisticated organic molecule with significant potential in pharmaceutical and materials science research. Its complex structure, featuring a naphthalene core modified with a benzyloxy group and a 1,3-dioxane ring, makes it a valuable intermediate for synthesizing advanced bioactive compounds. Researchers are increasingly interested in this molecule due to its unique chemical properties and potential applications in drug discovery and development.

One of the most intriguing aspects of tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate is its role in medicinal chemistry. The presence of the carbamate and tert-butyl groups enhances its stability, making it suitable for use in prodrug formulations. Recent studies have explored its utility in targeting specific enzymatic pathways, particularly in the context of inflammation and oncology. The naphthalene moiety, known for its planar aromatic structure, contributes to its ability to interact with biological targets through π-π stacking interactions.

In addition to its pharmaceutical applications, tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate has garnered attention in materials science. The benzyloxy and 1,3-dioxane functionalities provide opportunities for further chemical modifications, enabling the development of novel polymers and coatings with tailored properties. This versatility aligns with the growing demand for high-performance materials in industries such as electronics, aerospace, and renewable energy.

The synthesis of tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate involves multi-step organic reactions, including protection-deprotection strategies and catalytic transformations. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the benzyloxy group, while the 1,3-dioxane ring is typically formed through acid-catalyzed cyclization. These synthetic routes highlight the compound's complexity and the expertise required for its production.

From an analytical perspective, characterizing tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, ensuring its suitability for research and industrial applications. The tert-butyl group, in particular, is easily identifiable in proton NMR spectra due to its distinctive singlet peak.

As the scientific community continues to explore the potential of tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate, questions about its scalability, environmental impact, and cost-effectiveness remain relevant. Sustainable synthesis methods, such as green chemistry approaches, are being investigated to address these concerns. Additionally, computational modeling and artificial intelligence (AI) are increasingly used to predict its reactivity and optimize synthetic pathways.

In conclusion, tert-Butyl (5-(6-(benzyloxy)naphthalen-2-yl)-2,2-dimethyl-1,3-dioxan-5-yl)carbamate (CAS No. 1225347-14-7) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural complexity make it a subject of ongoing research and innovation. Whether in drug development or advanced materials, this compound exemplifies the power of organic synthesis to address contemporary scientific challenges.